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Compound of Interest

Compound Name: L-Lysine, glycyl-L-valyl-

Cat. No.: B15442103 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the current scientific understanding

of the tripeptide Gly-Val-Lys (GVK). While direct research on the specific biological functions of

this tripeptide is limited, this document explores its potential roles based on the individual

properties of its constituent amino acids and the general principles of peptide biochemistry.

Introduction to Gly-Val-Lys
The Gly-Val-Lys tripeptide is a molecule composed of three amino acids: Glycine, Valine, and

Lysine, linked by peptide bonds. Its structure dictates its potential physicochemical properties

and, consequently, its possible biological interactions.

Below is a representation of the Gly-Val-Lys tripeptide structure.
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Caption: Chemical structure of the Gly-Val-Lys tripeptide.

Physicochemical Properties and Potential Biological
Interactions
The biological activity of a peptide is intrinsically linked to the physicochemical properties of its

amino acid residues.
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Amino Acid Property
Potential Contribution to
Gly-Val-Lys Function

Glycine (Gly)
Smallest amino acid, achiral,

provides flexibility.

May allow the peptide to adopt

various conformations,

potentially enabling it to

interact with a wider range of

biological targets.

Valine (Val)
Hydrophobic, branched-chain

amino acid.

Could facilitate insertion into

lipid bilayers or interaction with

hydrophobic pockets of

proteins.

Lysine (Lys)
Positively charged (basic),

hydrophilic.

Likely to engage in

electrostatic interactions with

negatively charged molecules

such as DNA, acidic proteins,

or cell membranes.

Due to this combination of properties, the Gly-Val-Lys tripeptide is amphipathic, possessing

both hydrophobic and hydrophilic characteristics. This duality suggests potential interactions at

lipid-water interfaces, such as cell membranes.

Hypothetical Biological Significance and Future
Research Directions
Currently, there is a notable absence of published research detailing specific biological

activities, signaling pathways, or therapeutic applications for the Gly-Val-Lys tripeptide.

However, based on the properties of its components and the known functions of other

tripeptides, several hypothetical roles can be postulated, which may guide future research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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